Cas no 62784-48-9 (1,4-Naphthalenedione, 5-bromo-)

• Product Name: 1,4-Naphthalenedione, 5-bromo-
• CAS No: 62784-48-9
• MF: C₁₀H₅BrO₂
• MW: 237.049502134323
• CID: 431457
• PubChem ID: 12336401
• Update Time: 2025-04-19

1,4-Naphthalenedione, 5-bromo- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 5-bromo-
• 5-bromonaphthalene-1,4-dione
• SCHEMBL8895156
• 62784-48-9
• DTXSID80491412
• 5-Bromo-1,4-naphthoquinone

• Inchi： 1S/C10H5BrO2/c11-7-3-1-2-6-8(12)4-5-9(13)10(6)7/h1-5H
• InChI Key： AIWJWAXZGOKRRH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C2C(C=CC(C2=1)=O)=O

Computed Properties

• Exact Mass: 235.94725
• Monoisotopic Mass: 235.94729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones